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Compound of Interest

Compound Name: Disperse Blue 77

CAS No.: 20241-76-3

Cat. No.: B1588612

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

Thermosol dyeing of polyester and its blends using Disperse Blue 77. The Thermosol process

is a continuous method that utilizes dry heat for the fixation of disperse dyes onto synthetic

fibers, primarily polyester.[1][2] This technique is highly regarded for its efficiency, high

production rates, and excellent dye utilization, typically achieving fixation rates of 75-90%.[3][4]

Disperse Blue 77 (C.I. 60766) is an anthraquinone-based high-temperature disperse dye,

making it well-suited for the Thermosol process.[5] Its molecular structure and properties allow

for effective sublimation and diffusion into the polyester fiber matrix at elevated temperatures.

[2]
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Property Value

C.I. Name Disperse Blue 77

CAS Number 20241-76-3[6][7][8][9][10]

Molecular Formula C₂₀H₁₂N₂O₆[6][7][8][9]

Molecular Weight 376.32 g/mol [6][7][9]

Chemical Structure Anthraquinone

Appearance Dark blue powder[8]

Application
Suitable for high-temperature dyeing methods

such as Thermosol.[5][10]

Thermosol Dyeing Process Overview
The Thermosol process involves several key stages: padding the fabric with the dye dispersion,

drying, thermofixation at high temperatures, and subsequent washing.[11] During

thermofixation, the dry heat causes the polyester fibers to swell, facilitating the sublimation of

the disperse dye and its diffusion into the fiber structure.[1][2]
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Caption: Workflow of the continuous Thermosol dyeing process.
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The following protocols provide a detailed methodology for the Thermosol dyeing of 100%

polyester fabric with Disperse Blue 77.

Materials and Equipment
100% Polyester Fabric (scoured and pre-treated)

Disperse Blue 77

Dispersing Agent

Migration Inhibitor

Acetic Acid

Sodium Hydrosulphite

Caustic Soda (Sodium Hydroxide)

Non-ionic Detergent

Padding Mangle

Infrared (IR) Pre-dryer and Hot Flue Dryer

Thermosol Unit (Hot Flue or Contact Heat)

Continuous Washing Range

Protocol 1: Padding Liquor Preparation
Dispersion Preparation: Create a stock dispersion of Disperse Blue 77. For a desired

shade, weigh the required amount of dye. Make a paste with an equal amount of a suitable

dispersing agent and a small amount of warm water.

Liquor Formulation: Prepare the padding bath with the components in the table below. The

concentration of Disperse Blue 77 will depend on the target shade depth.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1588612/docs?utm_src=pdf-body#application-notes-and-protocols-thermosol-dyeing-of-polyester-with-disperse-blue-77
https://www.benchchem.com/product/b1588612/docs?utm_src=pdf-body#application-notes-and-protocols-thermosol-dyeing-of-polyester-with-disperse-blue-77
https://www.benchchem.com/product/b1588612/docs?utm_src=pdf-body#application-notes-and-protocols-thermosol-dyeing-of-polyester-with-disperse-blue-77
https://www.benchchem.com/product/b1588612/docs?utm_src=pdf-body#application-notes-and-protocols-thermosol-dyeing-of-polyester-with-disperse-blue-77
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588612?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Component Concentration Purpose

Disperse Blue 77 X g/L (e.g., 5-20 g/L) Colorant

Migration Inhibitor 10-20 g/L
Prevents dye migration during

drying[12]

Acetic Acid q.s. to pH 4.5-5.5
Maintains acidic conditions for

optimal dyeing[12][13]

Water to 1 L Solvent

Mixing: Add the prepared dye dispersion to the bath containing the migration inhibitor and

water. Adjust the pH with acetic acid. Ensure the liquor is homogenous before application.

Protocol 2: Thermosol Dyeing Process
Padding: Pass the scoured and dried polyester fabric through the padding liquor using a

padding mangle. Adjust the mangle pressure to achieve a wet pick-up of 60-70%.[12]

Drying: Immediately dry the padded fabric. An infrared pre-dryer is recommended to

minimize dye migration, followed by a hot flue dryer at a temperature of 100-120°C.[12][13]

Thermofixation: The crucial step is to pass the dried fabric through a Thermosol unit. The

temperature and dwell time are critical parameters that influence dye fixation and final

shade.

Temperature: 190-220°C[2][12]

Time: 60-90 seconds[3][12][14] The optimal conditions depend on the fabric's weight and

construction.[12]

Protocol 3: After-treatment (Washing and Clearing)
After thermofixation, it is essential to remove any unfixed dye from the fabric surface to ensure

good wash fastness.

Rinsing: The fabric should first be rinsed with warm water to remove thickeners and other

chemicals.[3]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Dyeing_of_Polyester_and_Blended_Fabrics_with_Disperse_Blue_165.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Dyeing_of_Polyester_and_Blended_Fabrics_with_Disperse_Blue_165.pdf
https://www.scribd.com/document/305536938/Thermosol-Dyeing-Poly-Cotton-Fabric-With-Reactive-Dyes
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Dyeing_of_Polyester_and_Blended_Fabrics_with_Disperse_Blue_165.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Dyeing_of_Polyester_and_Blended_Fabrics_with_Disperse_Blue_165.pdf
https://www.scribd.com/document/305536938/Thermosol-Dyeing-Poly-Cotton-Fabric-With-Reactive-Dyes
http://dyes4dyeing.blogspot.com/2012/07/the-thermosol-process-of-polyester.html?m=1
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Dyeing_of_Polyester_and_Blended_Fabrics_with_Disperse_Blue_165.pdf
https://www.china-dyestuff.com/news/disperse-dye-thermosol-dyeing-procedure-33333296.html
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Dyeing_of_Polyester_and_Blended_Fabrics_with_Disperse_Blue_165.pdf
https://www.scribd.com/doc/308092038/Thermosol-Dyeing-Method-of-Polyster-Fabric
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Dyeing_of_Polyester_and_Blended_Fabrics_with_Disperse_Blue_165.pdf
https://www.china-dyestuff.com/news/disperse-dye-thermosol-dyeing-procedure-33333296.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588612?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reduction Clearing: This step is performed to remove any remaining unfixed disperse dye. A

typical recipe is as follows:

Component Concentration

Sodium Hydrosulphite 2 g/L[3]

Caustic Soda (50%) 1-2 g/L[3]

Non-ionic Detergent 1 g/L[3]

Temperature 70-80°C

Time 10-20 minutes

Soaping and Rinsing: Following reduction clearing, the fabric should be thoroughly rinsed

and then subjected to a soaping treatment with a non-ionic detergent at 60°C.[3] Finally,

rinse with hot and cold water.

Drying: Dry the washed fabric.

Expected Results and Data Presentation
The Thermosol process with Disperse Blue 77 is expected to yield a deep blue shade on

polyester with good fastness properties. Quantitative data on colorfastness should be

determined using standardized testing methods.

Typical Colorfastness Properties for Disperse Blue 77
Fastness Property Rating (ISO Standards)

Light Fastness 5-6

Washing Fastness (ISO 105-C06) 4-5

Sublimation Fastness 4-5

Rubbing Fastness (Dry) 4-5

Rubbing Fastness (Wet) 4
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Note: These are typical values and may vary depending on the specific dyeing conditions and

substrate.

Logical Relationship of Key Process Parameters
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Caption: Interrelationship of key parameters in the Thermosol process.

Troubleshooting
Common issues in the Thermosol process include uneven dyeing, which can result from

temperature variations in the Thermosol unit or improper liquor feed.[13] Ensuring uniform heat

distribution and consistent padding are crucial for achieving level dyeing. The selection of dyes

with low sensitivity to temperature fluctuations can also mitigate such problems.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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